N-butyl-N-ethyl-1,3-benzodioxole-5-carboxamide
Description
Synthesis Analysis
The synthesis of compounds structurally related to N-butyl-N-ethyl-1,3-benzodioxole-5-carboxamide involves multi-step organic reactions. For example, the synthesis of related CCR5 antagonists and benzene-carboxamide derivatives has been reported, highlighting the use of esterification, Claisen type reactions, Suzuki−Miyaura reactions, hydrolysis, and amidation in their preparation (Ikemoto et al., 2005); (Kelly et al., 2007).
Molecular Structure Analysis
Molecular structure analysis, including crystallographic studies and molecular mechanics calculations, has been performed on compounds with similarities to N-butyl-N-ethyl-1,3-benzodioxole-5-carboxamide. These studies reveal insights into the conformational flexibility and the intramolecular interactions that can influence the compound's biological activity (Hudson et al., 1987).
Chemical Reactions and Properties
The chemical reactivity of related compounds includes interactions with various reagents leading to the formation of new bonds, cyclization, and the introduction of functional groups. For example, reactions involving carbon disulfide, bromination, and alkylation have been documented, showcasing the compound's versatility in chemical transformations (El Ashry et al., 2011).
Physical Properties Analysis
The physical properties, such as solubility, melting point, and crystalline structure, play a crucial role in the compound's application. Studies on related benzodioxole derivatives have highlighted the importance of these properties in determining the compound's suitability for further development and application (Arumugam et al., 2010).
Chemical Properties Analysis
The chemical properties, including acidity, basicity, and reactivity towards different chemical reagents, define the compound's behavior in chemical reactions and its potential biological activity. Investigations into related compounds have explored these aspects, contributing to a deeper understanding of how structural features impact chemical behavior and interaction potentials (Giustiniano et al., 2016).
Mechanism of Action
Target of Action
N-butyl-N-ethyl-1,3-benzodioxole-5-carboxamide, also known as Cambridge ID 6790321, is a synthetic compound that has been studied for its potential anticancer properties Similar compounds have been shown to target various cancer cell lines .
Mode of Action
It is suggested that the compound interacts with its targets, leading to changes that inhibit the growth of cancer cells
Biochemical Pathways
Similar compounds have been shown to affect pathways related to cell cycle regulation and apoptosis
Result of Action
Similar compounds have been shown to cause cell cycle arrest and induce apoptosis in cancer cells
properties
IUPAC Name |
N-butyl-N-ethyl-1,3-benzodioxole-5-carboxamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H19NO3/c1-3-5-8-15(4-2)14(16)11-6-7-12-13(9-11)18-10-17-12/h6-7,9H,3-5,8,10H2,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VVAVMZPKEUXHMO-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCN(CC)C(=O)C1=CC2=C(C=C1)OCO2 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H19NO3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
249.30 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-butyl-N-ethyl-1,3-benzodioxole-5-carboxamide | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-(4-methoxybenzyl)-5-(2-thienyl)-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-3-carboxamide](/img/structure/B5112486.png)
![N-(3,4-difluorophenyl)-1-[(5,7-dimethylpyrazolo[1,5-a]pyrimidin-2-yl)carbonyl]-3-piperidinamine](/img/structure/B5112487.png)
![N~1~-allyl-N~2~-benzyl-N~2~-[(4-bromophenyl)sulfonyl]glycinamide](/img/structure/B5112488.png)
![1-benzoyl-4-[4-fluoro-2-nitro-5-(1-pyrrolidinyl)phenyl]piperazine](/img/structure/B5112493.png)
![ethyl 4-[(dimethylamino)methyl]-5-hydroxy-1-(4-methoxyphenyl)-2-methyl-1H-indole-3-carboxylate hydrochloride](/img/structure/B5112494.png)
![2-chloro-5-{5-[(3-cyclohexyl-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)methyl]-2-furyl}benzoic acid](/img/structure/B5112520.png)
![1-[3-(4-iodophenoxy)propyl]pyrrolidine](/img/structure/B5112524.png)
![5-(4-bromophenyl)-3-{[5-(4-nitrophenyl)-2-furyl]methylene}-2(3H)-furanone](/img/structure/B5112534.png)
![4-bromo-N-{2-[(3-chlorobenzyl)thio]ethyl}benzenesulfonamide](/img/structure/B5112538.png)
![ethyl 2-{[2-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)propanoyl]amino}-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate](/img/structure/B5112545.png)
![1-[(2E)-3-phenyl-2-propen-1-yl]-N-[2-(3-pyridinyloxy)phenyl]-3-piperidinecarboxamide](/img/structure/B5112549.png)
![N-[2-(2-chloro-4-fluorophenyl)-1,3-benzoxazol-5-yl]-4-ethoxybenzamide](/img/structure/B5112557.png)